Benz[cd]indol-2(1H)-one

• IUPAC Name: 1H-benzo[cd]indol-2-one
• InChI: InChI=1S/C11H7NO/c13-11-8-5-1-3-7-4-2-6-9(12-11)10(7)8/h1-6H,(H,12,13)
• InChI Key: GPYLCFQEKPUWLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C(=O)NC3=CC=C2
• Molecular Formula: C11H7NO
• DSSTOX Substance ID: DTXSID5059610
• Molecular Weight: 169.18 g/mol
• CAS No.: 130-00-7

Description

Benz[cd]indol-2(1H)-one is also referred as naphtholactam.

Scientific Research Applications

• Inhibitors of Thymidylate Synthase :

  • Benz[cd]indol-2(1H)-one derivatives have been designed as inhibitors of thymidylate synthase (TS), an enzyme critical for DNA synthesis and a target for anticancer drugs. These inhibitors have shown potent activity against human TS, suggesting their potential as anticancer agents (Varney et al., 1992).

• Photoinitiators for Radical Polymerisation :

  • Compounds based on this compound have been developed as photoinitiators for radical polymerisation under visible light. These initiators do not require an additional coinitiator due to the presence of a suitable hydrogen donor group in their structure (Strzelczyk et al., 2016).

• Improved Synthesis and Novel Derivatives :

  • Improved methods for synthesizing this compound and its derivatives, such as 5-methylthis compound, have been reported, which are valuable for various chemical research and drug development processes (Marzoni & Varney, 1997).

• BET Bromodomain Inhibitors :

  • This compound compounds have been identified as potent and specific inhibitors of BET bromodomains. These compounds have shown promise in the treatment of cancer and inflammatory diseases due to their ability to modulate gene expression (Xue et al., 2016).

• Optoelectronic Devices :

  • Heptamethine salts with this compound structures have been synthesized for use in photovoltaics and detectors, demonstrating photoresponse at deep NIR wavelengths. These compounds are of interest for their potential in enhancing the performance of optoelectronic devices (Young et al., 2016).

• Anticancer Agents :

  • This compound-pyrrolobenzodiazepine conjugates have been designed and synthesized as potential anticancer agents. These conjugates have shown promising activity in various human cancer cell lines, making them an interesting area of research for new cancer therapies (Kamal et al., 2012).

Mechanism of Action

Target of Action

Benz[cd]indol-2(1H)-one, also known as Benzo[cd]indol-2(1H)-one, has been identified as a novel inhibitor of Atg4B and Bromodomain and Extra-Terminal Domain (BET) proteins . Atg4B is a cysteine protease involved in autophagy, while BET proteins are readers of histone-acetylated lysine residues .

Mode of Action

The compound interacts with its targets, inhibiting their function. For instance, it inhibits Atg4B via a structure-based virtual screening . In the case of BET proteins, it shows good selectivity for the first bromodomain (BD1) over the second bromodomain (BD2) .

Biochemical Pathways

The inhibition of Atg4B and BET proteins affects various biochemical pathways. For instance, the inhibition of BET proteins can affect the BRD4/NF-κB/NLRP3 signaling inflammatory pathways .

Result of Action

The inhibition of Atg4B and BET proteins by this compound can lead to various molecular and cellular effects. For instance, it has been shown that a compound with selectivity for BET BD1 can significantly improve symptoms of gout arthritis in a rat model .

Future Directions

Benz[cd]indol-2(1H)-one has shown promise in cancer therapy, particularly as a lysosome-targeted anti-metastatic agent. Future research could focus on further development of this compound for use against liver-cancer metastasis and lysosome imaging.

Biochemical Analysis

Biochemical Properties

In biochemical reactions, Benz[cd]indol-2(1H)-one has been identified as a novel inhibitor of Atg4B and BRD4 . It interacts with these proteins and enzymes, potentially altering their function and influencing biochemical pathways .

Cellular Effects

This compound has shown to have significant effects on various types of cells and cellular processes. It influences cell function by interacting with specific cell signaling pathways, potentially affecting gene expression and cellular metabolism .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . These interactions allow it to exert its effects at the molecular level .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently being researched .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies are ongoing to determine any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with certain enzymes or cofactors, potentially affecting metabolic flux or metabolite levels .

Transport and Distribution

It is believed to interact with certain transporters or binding proteins, potentially affecting its localization or accumulation .

Subcellular Localization

It is believed that certain targeting signals or post-translational modifications may direct it to specific compartments or organelles .